Cas no 628-05-7 (1-Nitropentane)

• Product name: 1-Nitropentane
• CAS No: 628-05-7
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD00007410
• CID: 506129
• PubChem ID: 220639

1-Nitropentane Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-nitro-
• 1-NITROPENTANE
• 1-Nitro-pentan
• 1-nitro-pentane
• 1-nitropenthane
• 1-pentylnitrate
• amyl nitrite
• Pentane,1-nitro
• Pentane, 1-nitro-(8CI)
• SCHEMBL9861243
• 1-Nitropentane, 97%
• NSC3645
• CCRIS 5042
• MFCD00007410
• NSC-3645
• EINECS 211-025-3
• CS-0222574
• SCHEMBL9896
• SY266558
• 1-Nitropentane, purum, >=97.0% (GC)
• Pentane, 1-nitro-(8CI)(9CI)
• UNII-AU9UDR808R
• NSC 3645
• AS-83109
• NS00035169
• AU9UDR808R
• 628-05-7
• Nitropentane
• DTXCID50134369
• DTXSID20211878
• AKOS015912706
• EN300-111720
• DB-054293
• G77296
• 1-Nitropentane

• MDL： MFCD00007410
• Inchi： InChI=1S/C5H11NO2/c1-2-3-4-5-6(7)8/h2-5H2,1H3
• InChI Key： BVALZCVRLDMXOQ-UHFFFAOYSA-N
• SMILES： CCCCC[N+](=O)[O-]

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8Ų
• Tautomer Count: 2

Experimental Properties

• Density: 0.952 g/mL at 25 °C(lit.)
• Melting Point: 24.33°C (estimate)
• Boiling Point: 75-76 °C/23 mmHg(lit.)
• Flash Point: Fahrenheit: 141.8 ° f
  Celsius: 61 ° c
  
• Refractive Index: n20/D 1.417(lit.)
• PSA: 45.82000
• LogP: 1.97650

1-Nitropentane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：R36/37/38
• Safety Term：3.2
• HazardClass：3.2
• Packing Group：III

1-Nitropentane Customs Data

• HS CODE：2904209090
• Customs Data：

  China Customs Code:

  2904209090

  Overview:

  2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds